![molecular formula C15H16F4N2O2 B3818804 1-(2-fluorobenzyl)-6-oxo-N-(2,2,2-trifluoroethyl)-3-piperidinecarboxamide](/img/structure/B3818804.png)
1-(2-fluorobenzyl)-6-oxo-N-(2,2,2-trifluoroethyl)-3-piperidinecarboxamide
Overview
Description
1-(2-fluorobenzyl)-6-oxo-N-(2,2,2-trifluoroethyl)-3-piperidinecarboxamide, also known as TFE-Pip-OFB, is a chemical compound that has gained a lot of interest in the scientific community due to its potential applications in drug discovery. This compound belongs to the class of piperidinecarboxamide derivatives and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 1-(2-fluorobenzyl)-6-oxo-N-(2,2,2-trifluoroethyl)-3-piperidinecarboxamide is not yet fully understood. However, studies have shown that it targets the mitochondrial respiratory chain complex I, leading to the inhibition of mitochondrial respiration and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2-fluorobenzyl)-6-oxo-N-(2,2,2-trifluoroethyl)-3-piperidinecarboxamide is its potency against various cancer cell lines. It has also been found to have low toxicity in normal cells, making it a potential candidate for cancer therapy. However, the limitations of this compound include its poor solubility in water and its instability in solution.
Future Directions
There are several future directions for research on 1-(2-fluorobenzyl)-6-oxo-N-(2,2,2-trifluoroethyl)-3-piperidinecarboxamide. One potential area of research is the optimization of its chemical structure to improve its solubility and stability in solution. Additionally, further studies are needed to understand its mechanism of action and potential applications in other diseases. Finally, more preclinical studies are needed to evaluate its safety and efficacy in vivo before it can be considered for clinical trials.
In conclusion, this compound is a promising compound with potential applications in drug discovery. Its potent antitumor activity and low toxicity in normal cells make it a potential candidate for cancer therapy. However, further research is needed to optimize its chemical structure and understand its mechanism of action before it can be considered for clinical trials.
Scientific Research Applications
1-(2-fluorobenzyl)-6-oxo-N-(2,2,2-trifluoroethyl)-3-piperidinecarboxamide has been extensively studied in various scientific research applications. One of the most significant areas of research is its potential as a drug candidate for the treatment of various diseases. Studies have shown that this compound has potent antitumor activity against several cancer cell lines, including breast, lung, and colon cancer.
properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-6-oxo-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16F4N2O2/c16-12-4-2-1-3-10(12)7-21-8-11(5-6-13(21)22)14(23)20-9-15(17,18)19/h1-4,11H,5-9H2,(H,20,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXFXQGCLPBAGDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(CC1C(=O)NCC(F)(F)F)CC2=CC=CC=C2F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16F4N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.